3-(1-(4-(1H-pyrrol-1-yl)benzoyl)piperidin-3-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 2-methyl-4-phenyl-5-[1-(4-pyrrol-1-ylbenzoyl)piperidin-3-yl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C25H25N5O2/c1-27-25(32)30(22-9-3-2-4-10-22)23(26-27)20-8-7-17-29(18-20)24(31)19-11-13-21(14-12-19)28-15-5-6-16-28/h2-6,9-16,20H,7-8,17-18H2,1H3
• InChI Key: VDMOGYSUQAOMTG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCCN(C2)C(=O)C3=CC=C(C=C3)N4C=CC=C4)C5=CC=CC=C5
• Molecular Formula: C25H25N5O2
• Molecular Weight: 427.5 g/mol

Description

The synthesis and analysis of complex organic compounds, including those containing pyrrol, piperidine, and triazole moieties, are of significant interest due to their potential biological and chemical applications. These compounds are often explored for their diverse chemical reactions, structural uniqueness, and properties which contribute to fields like medicinal chemistry and material science.

Synthesis Analysis

The synthesis of complex heterocyclic compounds often involves multi-step processes, including etherification, hydrazonation, cyclization, and reduction. For instance, a four-step synthesis process leading to a related compound achieved an overall yield of 39%, characterized by 1H NMR and ESI-MS/MS techniques (Zhang et al., 2019).

Molecular Structure Analysis

Molecular structure analysis using techniques like DFT calculations at the B3LYP/6-311+G(d,p) level of theory can predict the stability of various tautomers, as seen in studies of related compounds. These analyses help in understanding the electronic structure and potential reactivity pathways (Zhang et al., 2019).

Mechanism of Action

Imidazole derivatives

The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole derivatives show a broad range of chemical and biological properties and are known to exhibit different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Piperidine derivatives

The compound also contains a piperidine ring, which is a common feature in many pharmaceuticals and natural products. Piperidine derivatives are known for their wide range of biological activities, including analgesic, antimalarial, and antimicrobial effects .